Cas no 657395-41-0 (Benzoic acid, 4-(4-carboxyphenoxy)-3-(trifluoromethyl)-)

• Product name: Benzoic acid, 4-(4-carboxyphenoxy)-3-(trifluoromethyl)-
• CAS No: 657395-41-0
• MF: C₁₅H₉O₅F₃
• MW: 326.22416
• CID: 1693059
• PubChem ID: 71375403

Benzoic acid, 4-(4-carboxyphenoxy)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(4-carboxyphenoxy)-3-(trifluoromethyl)-
• 4-(4-carboxyphenoxy)-3-(trifluoromethyl)benzoic acid
• PGUNKOOZQQLXPK-UHFFFAOYSA-N
• 657395-41-0
• DTXSID20798139

• Inchi： InChI=1S/C15H9F3O5/c16-15(17,18)11-7-9(14(21)22)3-6-12(11)23-10-4-1-8(2-5-10)13(19)20/h1-7H,(H,19,20)(H,21,22)
• InChI Key： PGUNKOOZQQLXPK-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C(=O)O)OC2=C(C=C(C=C2)C(=O)O)C(F)(F)F

Computed Properties

• Exact Mass: 326.04017
• Monoisotopic Mass: 326.04020787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83